Cas no 1245649-55-1 (2-(1-ethenylcyclobutyl)acetic acid)

• Product Name: 2-(1-ethenylcyclobutyl)acetic acid
• CAS No: 1245649-55-1
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5802426
• PubChem ID: 23021036
• Update Time: 2025-06-25

2-(1-ethenylcyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethenylcyclobutyl)acetic acid
• Cyclobutaneacetic acid, 1-ethenyl-
• (1-Vinyl-cyclobutyl)-aceticacid
• SCHEMBL4929033
• 1245649-55-1
• EN300-651270
• 1-Ethenylcyclobutaneacetic acid
• DTXSID901303650

• Inchi： 1S/C8H12O2/c1-2-8(4-3-5-8)6-7(9)10/h2H,1,3-6H2,(H,9,10)
• InChI Key： WYXFZXIHQCPNJL-UHFFFAOYSA-N
• SMILES： C1(C=C)(CC(O)=O)CCC1

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 235.1±9.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(1-ethenylcyclobutyl)acetic acid

2-(1-Ethenylcyclobutyl)Acetic Acid: A Comprehensive Overview

2-(1-Ethenylcyclobutyl)Acetic Acid is a compound with the CAS number 1245649-55-1, representing a unique structure that has garnered attention in both academic and industrial research. This compound, also referred to as Ethenylcyclobutane Acetic Acid, belongs to the broader category of cyclobutane derivatives, which have been extensively studied for their intriguing chemical properties and potential applications in various fields.

The molecular structure of 2-(1-Ethenylcyclobutyl)Acetic Acid is characterized by a cyclobutane ring substituted with an ethenyl group and an acetic acid moiety. This configuration imparts the compound with distinct reactivity and physical properties, making it a subject of interest in synthetic chemistry and materials science. Recent studies have highlighted its role in the development of novel materials, particularly in the context of biodegradable polymers and drug delivery systems.

One of the most notable aspects of 2-(1-Ethenylcyclobutyl)Acetic Acid is its ability to participate in ring-opening polymerization under specific conditions. This property has been leveraged in the synthesis of biocompatible polymers, which find applications in medical devices and controlled drug release systems. Researchers have demonstrated that polymers derived from this compound exhibit excellent biodegradability and mechanical properties, making them suitable for use in tissue engineering scaffolds.

In addition to its polymerization capabilities, Ethenylcyclobutane Acetic Acid has also been explored as a precursor for the synthesis of complex organic molecules. Its cyclobutane ring serves as a versatile platform for constructing strained ring systems, which are valuable in organic synthesis due to their unique reactivity and potential for forming novel chemical bonds. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, further enhancing its utility in research and development.

The synthesis of 2-(1-Ethenylcyclobutyl)Acetic Acid typically involves multi-step processes that combine principles from organic chemistry and catalysis. One common approach involves the coupling of an ethenyl group with a cyclobutanecarboxylic acid derivative, followed by functionalization to introduce the acetic acid moiety. Innovations in catalytic systems, such as the use of transition metal catalysts, have significantly improved the yield and selectivity of these reactions.

From an environmental perspective, Ethenylcyclobutane Acetic Acid has been studied for its potential role in sustainable chemistry practices. Its ability to form degradable polymers aligns with global efforts to reduce plastic waste and promote eco-friendly materials. Furthermore, its use as a building block for bio-based compounds contributes to the development of greener chemical processes.

In conclusion, 2-(1-Ethenylcyclobutyl)Acetic Acid stands out as a promising compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within materials science and pharmaceutical research.